2-[5-(2-bromo-4-hydroxy-5-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide

• Molecular Formula: C20H17BrN2O6S
• Molecular Weight: 493.3 g/mol
• IUPAC Name: 2-[(5Z)-5-[(2-bromo-4-hydroxy-5-methoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H17BrN2O6S/c1-28-13-5-3-12(4-6-13)22-18(25)10-23-19(26)17(30-20(23)27)8-11-7-16(29-2)15(24)9-14(11)21/h3-9,24H,10H2,1-2H3,(H,22,25)/b17-8-
• InChI Key: IPDMCFALRFGOCC-IUXPMGMMSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)NC(=O)CN2C(=O)/C(=C/C3=CC(=C(C=C3Br)O)OC)/SC2=O
• SMILES: COC1=CC=C(C=C1)NC(=O)CN2C(=O)C(=CC3=CC(=C(C=C3Br)O)OC)SC2=O

Description

2-[5-(2-bromo-4-hydroxy-5-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide is a synthetic compound that belongs to the class of thiazolidinediones. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer and diabetes.

Mechanism of Action

The mechanism of action of 2-[5-(2-bromo-4-hydroxy-5-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide is not fully understood. However, it has been shown to activate peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that regulates glucose and lipid metabolism. Activation of PPARγ leads to improved insulin sensitivity and reduced blood glucose levels.
Biochemical and Physiological Effects:
2-[5-(2-bromo-4-hydroxy-5-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation, improve insulin sensitivity, and reduce blood glucose levels.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[5-(2-bromo-4-hydroxy-5-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide in lab experiments is its potential therapeutic applications in various diseases. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 2-[5-(2-bromo-4-hydroxy-5-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide. One of the future directions is to further investigate its mechanism of action to optimize its therapeutic potential. Another future direction is to study its potential use in combination therapy with other anticancer or antidiabetic agents. Additionally, future research could investigate its potential use in other diseases, such as cardiovascular disease.

Synthesis Methods

2-[5-(2-bromo-4-hydroxy-5-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide can be synthesized by reacting 2-bromo-4-hydroxy-5-methoxybenzaldehyde with thiosemicarbazide in the presence of acetic acid. The resulting compound is then reacted with ethyl chloroacetate to obtain the desired product.

Scientific Research Applications

2-[5-(2-bromo-4-hydroxy-5-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide has been studied extensively for its potential therapeutic applications in various diseases. It has been shown to have anticancer properties by inducing apoptosis in cancer cells. It has also been studied for its potential use in the treatment of diabetes by improving insulin sensitivity and reducing blood glucose levels.